tert-Butyl (4-bromophenyl)carbamate
tert-Butyl (4-bromophenyl)carbamate
N-(tert-Butoxycarbonyl)-4-bromoaniline is an N-(tert-butyloxycarbonyl) [N-BOC] protected 4-bromo aniline. Due to the presence of BOC protection, it serves as an ideal substrate for Suzuki coupling reactions. It affords biaryls via reaction with pyridine or 3-benzaldehyde boronic acids.
Brand Name:
Vulcanchem
CAS No.:
131818-17-2
VCID:
VC21250011
InChI:
InChI=1S/C11H14BrNO2/c1-11(2,3)15-10(14)13-9-6-4-8(12)5-7-9/h4-7H,1-3H3,(H,13,14)
SMILES:
CC(C)(C)OC(=O)NC1=CC=C(C=C1)Br
Molecular Formula:
C11H14BrNO2
Molecular Weight:
272.14 g/mol
tert-Butyl (4-bromophenyl)carbamate
CAS No.: 131818-17-2
Cat. No.: VC21250011
Molecular Formula: C11H14BrNO2
Molecular Weight: 272.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-(tert-Butoxycarbonyl)-4-bromoaniline is an N-(tert-butyloxycarbonyl) [N-BOC] protected 4-bromo aniline. Due to the presence of BOC protection, it serves as an ideal substrate for Suzuki coupling reactions. It affords biaryls via reaction with pyridine or 3-benzaldehyde boronic acids. |
|---|---|
| CAS No. | 131818-17-2 |
| Molecular Formula | C11H14BrNO2 |
| Molecular Weight | 272.14 g/mol |
| IUPAC Name | tert-butyl N-(4-bromophenyl)carbamate |
| Standard InChI | InChI=1S/C11H14BrNO2/c1-11(2,3)15-10(14)13-9-6-4-8(12)5-7-9/h4-7H,1-3H3,(H,13,14) |
| Standard InChI Key | VLGPDTPSKUUHKR-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)NC1=CC=C(C=C1)Br |
| Canonical SMILES | CC(C)(C)OC(=O)NC1=CC=C(C=C1)Br |
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